Cas no 946209-12-7 (N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 946209-12-7
• MF: C₂₂H₂₅ClN₆O₂
• MW: 440.925903081894
• CID: 5911944
• PubChem ID: 42477781
• Update Time: 2025-06-27

N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• F2490-0401
• AKOS016384474
• N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 2-N-(5-chloro-2-methoxyphenyl)-4-N-(3,4-dimethylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• N-(5-chloro-2-methoxyphenyl)-N'-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 946209-12-7

• Inchi： 1S/C22H25ClN6O2/c1-14-4-6-17(12-15(14)2)24-20-26-21(25-18-13-16(23)5-7-19(18)30-3)28-22(27-20)29-8-10-31-11-9-29/h4-7,12-13H,8-11H2,1-3H3,(H2,24,25,26,27,28)
• InChI Key： IMJHZLGIECHMNR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC1N=C(NC2C=CC(C)=C(C)C=2)N=C(N=1)N1CCOCC1)OC

Computed Properties

• Exact Mass: 440.1727518g/mol
• Monoisotopic Mass: 440.1727518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 84.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Introduction to N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 946209-12-7)

N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946209-12-7, represents a pinnacle of molecular design aimed at modulating biological pathways with high specificity and efficacy. The intricate structure of this molecule, featuring a triazine core adorned with various substituents, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is characterized by its aromatic rings and heterocyclic functionalities. The presence of a chloro group at the 5-position of the phenyl ring and a methoxy group at the 2-position introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the dimethylphenyl group at the 4-position and the morpholin-4-yl substituent at the 6-position contribute to the molecule's overall complexity and potential for selective binding.

In recent years, there has been a surge in research focused on developing novel triazine derivatives as pharmacological agents. Triazines are known for their ability to engage with various biological receptors and enzymes, making them valuable scaffolds for drug design. The specific arrangement of substituents in N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine suggests that it may exhibit unique pharmacological properties compared to other triazine-based compounds.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases. Current research indicates that molecules with similar structural motifs have shown promise in targeting pathways associated with cancer, inflammation, and neurodegenerative disorders. The combination of electronic and steric features in N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine may enable it to interact with key proteins or enzymes involved in these conditions.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The preparation of N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine involves multiple steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques are employed to introduce each substituent at the correct position within the triazine core. This process often requires the use of specialized reagents and catalysts to facilitate precise chemical transformations.

Evaluation of the pharmacological activity of N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine involves rigorous testing in vitro and in vivo. In vitro studies typically assess the compound's ability to bind to target receptors or inhibit specific enzymes using biochemical assays. These experiments provide preliminary evidence of activity before moving on to more complex models. In vivo studies further validate these findings by examining the compound's effects on animal models relevant to human diseases.

The potential therapeutic applications of this compound are vast. Preliminary data suggest that it may have utility in oncology by interfering with signaling pathways that promote tumor growth. Additionally, its structural features could make it effective against inflammatory conditions by modulating cytokine production or immune responses. Neurodegenerative diseases are another area where triazine derivatives have shown promise due to their ability to interact with neurotransmitter receptors or proteases involved in disease progression.

The development of new drugs is a lengthy process that requires extensive characterization at multiple stages. For N2-(5-chloro-2-methoxyphenyl)-N4-(3,4-dimethylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine, this includes determining its physicochemical properties such as solubility、melting point、and stability under various conditions. These properties are critical for formulating an effective drug product that can be administered safely and efficiently.

In conclusion，N2-(5-chloro-2-methoxyphenyl)-N4-(3，4-dimethylphenyl） -6（morpholin - - - - - - - - - - - - - - ）triazin e - is a structurally complex organic compound with significant potential for pharmaceutical applications。 Its unique molecular architecture， combined with promising preclinical data， positions it as an exciting candidate for further research。 As our understanding of biological pathways continues to evolve， compounds like this one will play an increasingly important role in developing innovative therapies for human diseases。